Cas no 206182-51-6 (1-Piperidinecarbonyl chloride, 4-oxo- (9CI))

• Product Name: 1-Piperidinecarbonyl chloride, 4-oxo- (9CI)
• CAS No: 206182-51-6
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 856179
• PubChem ID: 11829745
• Update Time: 2025-06-08

1-Piperidinecarbonyl chloride, 4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbonyl chloride, 4-oxo- (9CI)
• 4-oxopiperidine-1-carbonyl chloride

• Inchi： 1S/C6H8ClNO2/c7-6(10)8-3-1-5(9)2-4-8/h1-4H2
• InChI Key： RGTHYSAQQJPLTA-UHFFFAOYSA-N
• SMILES： ClC(N1CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 161.0243562g/mol
• Monoisotopic Mass: 161.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-Piperidinecarbonyl chloride, 4-oxo- (9CI)

Introduction to 1-Piperidinecarbonyl chloride, 4-oxo- (9CI) (CAS No. 206182-51-6)

1-Piperidinecarbonyl chloride, 4-oxo- (9CI), with the CAS number 206182-51-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a carbonyl chloride functional group. The presence of the carbonyl chloride group makes it highly reactive and versatile in various synthetic transformations, particularly in the formation of amides and esters.

The chemical structure of 1-Piperidinecarbonyl chloride, 4-oxo- is characterized by a piperidine ring with a ketone group at the 4-position and a chlorocarbonyl group at the 1-position. This unique structure endows the compound with distinct chemical properties and reactivity patterns. The ketone group can participate in nucleophilic addition reactions, while the chlorocarbonyl group can undergo nucleophilic acyl substitution reactions, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, 1-Piperidinecarbonyl chloride, 4-oxo- has gained attention in pharmaceutical research due to its potential applications in drug discovery and development. The compound's reactivity and structural versatility make it an attractive candidate for the synthesis of bioactive molecules. For instance, it has been used in the synthesis of novel antiviral agents and anticancer drugs. Researchers have explored its use in the development of inhibitors for specific enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-Piperidinecarbonyl chloride, 4-oxo- in the synthesis of potent inhibitors of protease enzymes. These inhibitors have shown promising results in preclinical studies for treating viral infections such as HIV and hepatitis C. The ability to fine-tune the structure of these inhibitors through modifications at the piperidine ring and the ketone group has been crucial in optimizing their pharmacological properties.

Beyond its applications in drug discovery, 1-Piperidinecarbonyl chloride, 4-oxo- has also found use in other areas of chemical research. In polymer science, it has been employed as a monomer for the synthesis of functional polymers with tailored properties. The reactivity of the chlorocarbonyl group allows for controlled polymerization reactions, leading to polymers with specific architectures and functionalities.

The synthesis of 1-Piperidinecarbonyl chloride, 4-oxo- typically involves several steps. One common approach is to start with piperidinone, which is then converted to the corresponding acid chloride using thionyl chloride or another suitable reagent. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

In terms of safety and handling, 1-Piperidinecarbonyl chloride, 4-oxo- should be treated with caution due to its reactivity and potential health hazards. It is important to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Storage should be in a cool, dry place away from incompatible materials.

The market demand for 1-Piperidinecarbonyl chloride, 4-oxo- is driven by its diverse applications in pharmaceuticals, polymers, and other advanced materials. As research continues to uncover new uses for this compound, its importance is likely to grow. Suppliers and manufacturers are increasingly focusing on developing efficient production processes to meet this demand while ensuring high quality and consistency.

In conclusion, 1-Piperidinecarbonyl chloride, 4-oxo- (CAS No. 206182-51-6) is a versatile and important compound with significant applications in various fields of chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate for synthesizing bioactive molecules and functional materials. Ongoing research continues to explore new possibilities for this compound, further solidifying its role in advancing scientific knowledge and technological innovation.